Cas no 2172601-69-1 (2-1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172601-69-1
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 6446811
• PubChem ID: 165601223
• Update Time: 2025-10-28

2-1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172601-69-1
• EN300-1598674

• Inchi： 1S/C10H14N4/c1-7(2)10-9(5-6-11)12-13-14(10)8-3-4-8/h7-8H,3-5H2,1-2H3
• InChI Key： LUFUNYKOHOIEGB-UHFFFAOYSA-N
• SMILES： N1(C(=C(CC#N)N=N1)C(C)C)C1CC1

Computed Properties

• Exact Mass: 190.121846464g/mol
• Monoisotopic Mass: 190.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Recent Advances in the Study of 2-1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172601-69-1)

The compound 2-1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172601-69-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the efficient synthesis routes for 2-1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile, with particular emphasis on click chemistry approaches. The compound's triazole core, coupled with the cyclopropyl and isopropyl substituents, has been shown to enhance its stability and bioavailability, making it a promising scaffold for further drug development.

In vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways. Specifically, it has shown high affinity for cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its potential as a dual-action anti-inflammatory agent. These findings are supported by molecular docking studies, which reveal strong interactions between the compound and the active sites of these enzymes.

Further investigations into the pharmacokinetic properties of 2-1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile have revealed favorable absorption and distribution profiles. The compound's moderate lipophilicity, as indicated by its LogP value, contributes to its ability to cross cell membranes effectively while maintaining sufficient solubility for oral administration.

Ongoing research is exploring the compound's potential in treating neurodegenerative diseases, given its ability to modulate oxidative stress pathways. Preliminary data suggest that it may protect neuronal cells from apoptosis induced by reactive oxygen species, though further studies are needed to validate these effects in more complex models.

The safety profile of 2-1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile has been assessed in acute toxicity studies, showing no significant adverse effects at therapeutic doses. However, chronic toxicity evaluations and detailed metabolic studies are still underway to fully characterize its safety for potential clinical use.

In conclusion, 2-1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile represents a promising chemical entity with multiple therapeutic applications. Its unique structural features, combined with demonstrated biological activities and favorable pharmacokinetic properties, position it as a strong candidate for further drug development efforts in inflammation and neurodegeneration.